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Compound of Interest

Compound Name: 1,2,3-Trichloro-2-methylpropane

Cat. No.: B1208359 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 1,2,3-trichloro-2-methylpropane is critical to ensure laboratory safety

and environmental protection. As a chlorinated hydrocarbon, this compound is classified as

hazardous waste and must be managed according to specific protocols. This guide provides

essential, step-by-step information for its safe handling and disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). Work should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.[1]

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are necessary to prevent skin contact. For

prolonged handling, consult the manufacturer's compatibility chart for the most suitable

material.[1]

Eye Protection: Chemical splash goggles are mandatory to protect against splashes and

vapors.[1]

Lab Coat: A lab coat should be worn to protect clothing and skin.[1]
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Respiratory Protection: If working outside of a fume hood, a NIOSH/MSHA approved

respirator may be required, depending on the concentration and ventilation.[2]

Step-by-Step Disposal Procedure
Waste Collection:

Collect all 1,2,3-trichloro-2-methylpropane waste in a designated, compatible, and

clearly labeled hazardous waste container.[1]

Ensure the container is sealed to prevent the release of vapors.[1]

Do not mix with other types of waste unless specifically instructed to do so by your

institution's environmental health and safety (EHS) department.[3]

Labeling:

The waste container must be clearly labeled with the full chemical name: "1,2,3-Trichloro-
2-methylpropane" and the associated hazards (e.g., "Hazardous Waste," "Halogenated

Solvents").

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated area, away from heat,

open flames, and sources of ignition.[3][4]

Store in a designated secondary containment area to prevent spills from spreading.

Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

company to arrange for pickup and disposal.

Waste material must be disposed of in accordance with all national and local regulations.

[3]

Common disposal methods for chlorinated hydrocarbons include incineration at a licensed

facility.[5][6] Under no circumstances should this chemical be disposed of down the drain.
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[1]

Accidental Release Measures
In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Remove all sources of ignition.[2]

Use personal protective equipment, including respiratory protection if necessary.[7]

Contain the spill using an inert absorbent material (e.g., sand, diatomite, or universal

binders).[8]

Collect the absorbed material and place it into a suitable, sealed container for disposal as

hazardous waste.[2]

Clean the affected area thoroughly.

Quantitative Data Summary
While specific quantitative data for 1,2,3-trichloro-2-methylpropane is limited, the table below

provides relevant information for chlorinated hydrocarbons and related compounds to inform

safe handling and disposal.
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Property Value/Information Reference

Chemical Formula C4H7Cl3 [7][9]

Molecular Weight 161.45 g/mol [7][9]

CAS Number 1871-58-5 [7][9]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant.

[3][4][10]

Incompatible Materials

Strong oxidizing agents, acids,

acid anhydrides, acid

chlorides, and metals.

[2][10]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO2),

Hydrogen chloride gas,

Chlorine.

[2][10]

Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.

[7]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1,2,3-
trichloro-2-methylpropane.
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Identify 1,2,3-Trichloro-2-methylpropane Waste
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Caption: Disposal workflow for 1,2,3-trichloro-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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